4-[(2-Ethoxyethyl)sulfanyl]benzene-1,2-diamine

• CAS No.: 54029-82-2
• Molecular Formula: C10H16N2OS
• Molecular Weight: 212.31 g/mol
• IUPAC Name: 4-(2-ethoxyethylsulfanyl)benzene-1,2-diamine
• InChI: InChI=1S/C10H16N2OS/c1-2-13-5-6-14-8-3-4-9(11)10(12)7-8/h3-4,7H,2,5-6,11-12H2,1H3
• InChI Key: LSQOETHDRXOYJB-UHFFFAOYSA-N
• Canonical SMILES: CCOCCSC1=CC(=C(C=C1)N)N

Description

4-[(2-Ethoxyethyl)sulfanyl]benzene-1,2-diamine is a useful research compound. Its molecular formula is C10H16N2OS and its molecular weight is 212.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6.4 G. of 1-amino-2-nitro-4-(2-ethoxyethylthio) benzene in 100 ml. of methanol and 50 ml. of water is treated with 16 ml. of sodium dithionite and 14 g. sodium carbonate at reflux under nitrogen. Heating is continued for one-half hour, then the methanol is evaporated from the mixture. The mixtue is diluted with 100 ml. of water and is extracted with chloroform. The chloroform solution is dried over sodium sulfate and 1,2-diamino-4-(2-ethoxyethylthio) benzene is obtained by evaporation of the solution.